Cas no 2524-81-4 (3-propylaniline)

• Product Name: 3-propylaniline
• CAS No: 2524-81-4
• MF: C₉H₁₃N
• MW: 135.206222295761
• MDL: MFCD00833403
• CID: 1421782
• PubChem ID: 6056
• Update Time: 2025-06-29

3-propylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-propyl-
• 3-propylaniline
• 3-propylBenzenamine
• IPWGAPCYYMTTLT-UHFFFAOYSA-N
• 3-n-Propylaniline
• AKOS006228670
• s11405
• CAA52481
• SB75439
• MFCD00833403
• NS00034303
• AS-54530
• 2524-81-4
• EN300-108606
• DA-20360
• SCHEMBL379137
• DTXSID30274479
• 3-n-Propyl-aniline
• CS-W001514
• (3-propylphenyl)amine

• MDL： MFCD00833403
• Inchi： 1S/C9H13N/c1-2-4-8-5-3-6-9(10)7-8/h3,5-7H,2,4,10H2,1H3
• InChI Key： IPWGAPCYYMTTLT-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(=C1)CCC

Computed Properties

• Exact Mass: 135.10489
• Monoisotopic Mass: 135.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Additional information on 3-propylaniline

Professional Introduction to Compound with CAS No. 2524-81-4 and Product Name: 3-propylaniline

The compound with CAS No. 2524-81-4 is identified as 3-propylaniline, a chemical entity that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This introduction aims to provide a comprehensive overview of its chemical properties, potential applications, and recent advancements in research, all while adhering to the highest standards of accuracy and professionalism.

3-propylaniline, chemically known as N-propylbenzenamine, is an aromatic amine derivative characterized by a propyl side chain attached to a benzene ring. The presence of the amine functional group makes it a versatile intermediate in the synthesis of various pharmacologically active compounds. Its molecular structure, consisting of a benzene ring substituted with an amino group and a propyl group, contributes to its reactivity and utility in synthetic chemistry.

The chemical formula for 3-propylaniline is C₈H₁₁N, reflecting its composition of eight carbon atoms, eleven hydrogen atoms, and one nitrogen atom. This structure imparts specific electronic and steric properties that influence its behavior in chemical reactions. The benzene ring provides aromatic stability, while the propyl group introduces a degree of lipophilicity, making it suitable for various biological interactions.

In recent years, 3-propylaniline has been extensively studied for its role in the development of novel therapeutic agents. Its derivatives have shown promise in several pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer therapies. The amine group serves as a key site for functionalization, allowing chemists to modify its properties and tailor it for specific biological targets.

One of the most notable applications of 3-propylaniline is in the synthesis of bioactive molecules that interact with biological receptors. For instance, its derivatives have been explored as potential ligands for serotonin receptors, which play a crucial role in regulating mood and cognitive functions. The propyl group enhances binding affinity by optimizing the spatial orientation relative to the receptor site, making 3-propylaniline a valuable building block in drug design.

Recent research has also highlighted the utility of 3-propylaniline in the development of enzyme inhibitors. By strategically modifying its structure, scientists have been able to create compounds that selectively inhibit specific enzymatic pathways involved in diseases such as diabetes and cardiovascular disorders. The ability to fine-tune the electronic properties of 3-propylaniline through substituent effects allows for the creation of highly potent and selective inhibitors.

The synthesis of 3-propylaniline typically involves classical organic reactions such as nucleophilic substitution and reduction processes. Advanced synthetic methodologies have further refined its production, enabling higher yields and purities essential for pharmaceutical applications. Techniques like catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired molecular framework efficiently.

From a regulatory perspective, 3-propylaniline is subject to standard chemical safety protocols due to its potential reactivity and toxicity profile. While it is not classified as a hazardous material under typical conditions, proper handling procedures are essential to ensure safe laboratory practices. Researchers working with this compound must adhere to good laboratory practices (GLP) and employ appropriate personal protective equipment (PPE) to mitigate any risks associated with its use.

The pharmaceutical industry continues to explore new derivatives of 3-propylaniline to expand its therapeutic applications. Innovations in computational chemistry and high-throughput screening have accelerated the discovery process by allowing rapid evaluation of structural variations. These advancements have led to the identification of novel analogs with enhanced pharmacokinetic profiles and improved therapeutic efficacy.

In conclusion,3-propylaniline (CAS No. 2524-81-4) represents a significant compound in modern medicinal chemistry. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic potential. As research progresses,3-propylaniline continues to play a pivotal role in drug discovery efforts aimed at addressing complex diseases worldwide.